(2-Bromo-5-trifluoromethyl-benzyl)-ethyl-amine
Cat. No. B7941642
Key on ui cas rn:
1175526-32-5
M. Wt: 282.10 g/mol
InChI Key: RXDHNTPSESXLJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08049015B2
Procedure details
2-Bromo-5-(trifluoromethyl)benzaldehyde (20 g, 79.1 mmol), ethylamine (2M in MeOH; 59.3 mL, 118.6 mmol), and sodium cyanoborohydride (7.45 g, 118.6 mmol) were combined in MeOH (200 mL). Acetic acid (6.79 mL, 118.6 mmol) was added, and the reaction was stirred at room temperature overnight. The mixture was concentrated and partitioned between CH2Cl2 and H2O. The aqueous layer was separated and extracted twice with CH2Cl2, and the combined organic layers were dried over Na2SO4 and concentrated to give (2-bromo-5-trifluoromethyl-benzyl)-ethyl-amine.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[CH:4]=O.[CH2:14]([NH2:16])[CH3:15].C([BH3-])#N.[Na+].C(O)(=O)C>CO>[Br:1][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[CH2:4][NH:16][CH2:14][CH3:15] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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BrC1=C(C=O)C=C(C=C1)C(F)(F)F
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Step Two
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Name
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Quantity
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59.3 mL
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Type
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reactant
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Smiles
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C(C)N
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Step Three
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Name
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Quantity
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7.45 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Four
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Name
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Quantity
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6.79 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Five
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between CH2Cl2 and H2O
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted twice with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic layers were dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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BrC1=C(CNCC)C=C(C=C1)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
